Cas no 1805394-47-1 (2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride)

• Product Name: 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride
• CAS No: 1805394-47-1
• MF: C₇H₂BrClF₃NO
• MW: 288.449090480804
• CID: 4859983
• Update Time: 2025-06-08

2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride

• Inchi： 1S/C7H2BrClF3NO/c8-5-3(6(9)14)4(10)2(1-13-5)7(11)12/h1,7H
• InChI Key： KUCAQEJCXFNVBT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)C(=C(C=N1)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride

Comprehensive Overview of 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride (CAS No. 1805394-47-1)

2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride (CAS No. 1805394-47-1) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and bromo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a reactive carbonyl chloride group, enables versatile functionalization, making it a valuable building block for drug discovery and material science.

The growing demand for fluorinated compounds in modern chemistry has placed 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride at the forefront of research. Fluorination is a key strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. Researchers frequently search for terms like "fluoropyridine derivatives in drug design" or "bromo-substituted pyridine applications", reflecting the compound's relevance in addressing challenges such as drug resistance and targeted therapy.

In agrochemicals, this compound's difluoromethyl group contributes to the development of novel pesticides and herbicides with improved efficacy and environmental safety. The integration of halogenated pyridines into crop protection agents aligns with the industry's focus on sustainable agriculture and reduced ecological impact. Searches for "fluorinated agrochemical intermediates" highlight the compound's role in advancing green chemistry initiatives.

From a synthetic perspective, 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride offers exceptional reactivity due to its electron-withdrawing substituents. This property facilitates nucleophilic substitution reactions, enabling the construction of complex heterocyclic frameworks. Laboratories often explore "pyridine carbonyl chloride reactions" or "bromo-fluoropyridine synthesis" to optimize protocols for scalable production.

The compound's CAS No. 1805394-47-1 is frequently referenced in patent literature, underscoring its industrial importance. Innovations in catalytic fluorination and cross-coupling methodologies have further expanded its utility. As the pharmaceutical industry shifts toward precision medicine, intermediates like this pyridine derivative are pivotal for designing next-generation therapeutics with enhanced selectivity.

Quality control and analytical characterization of 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride rely on advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards, addressing common queries like "pyridine derivative purity analysis". The compound's stability under controlled conditions makes it suitable for long-term storage and global distribution.

In conclusion, 2-Bromo-5-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride (CAS No. 1805394-47-1) exemplifies the intersection of innovation and practicality in organic synthesis. Its multifaceted applications—from drug development to agrochemical innovation—reflect the evolving needs of science and technology. By leveraging its unique properties, researchers continue to unlock new possibilities in molecular design and functional materials.